N~2~,N~2~-diethyl-N~1~-(4-nitrophenyl)glycinamide

• IUPAC Name: 2-(diethylamino)-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C12H17N3O3/c1-3-14(4-2)9-12(16)13-10-5-7-11(8-6-10)15(17)18/h5-8H,3-4,9H2,1-2H3,(H,13,16)
• InChI Key: OKDWEXMXXCTNSG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC(=O)NC1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C12H17N3O3
• DSSTOX Substance ID: DTXSID50225786
• Molecular Weight: 251.28 g/mol
• CAS RN: 74816-21-0

Description

N~2~,N~2~-diethyl-N~1~-(4-nitrophenyl)glycinamide, commonly known as "Gly-Phe-NH2," is a synthetic compound that has gained significant attention in the field of scientific research. It is a peptide-based molecule that has been synthesized using various methods and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of Gly-Phe-NH2 is not fully understood, but it is believed to act through the modulation of various signaling pathways and receptors. It has been shown to interact with opioid receptors, which are involved in the regulation of pain and inflammation. It has also been shown to modulate the activity of various enzymes and cytokines, which play a role in the regulation of various biological processes.
Biochemical and Physiological Effects:
Gly-Phe-NH2 has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including cyclooxygenase and lipoxygenase, which are involved in the synthesis of prostaglandins and leukotrienes, respectively. It has also been shown to modulate the activity of various cytokines, including tumor necrosis factor-alpha and interleukin-1 beta, which play a role in the regulation of inflammation.

Advantages and Limitations for Lab Experiments

Gly-Phe-NH2 has several advantages as a research tool. It is a synthetic compound that can be easily synthesized and purified, making it readily available for use in lab experiments. It also exhibits a wide range of biological activities, making it useful for studying various biological processes. However, Gly-Phe-NH2 also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of Gly-Phe-NH2. One potential area of research is the development of Gly-Phe-NH2 analogs with improved biological activity and selectivity. Another potential area of research is the study of Gly-Phe-NH2 in combination with other therapeutic agents, including chemotherapy drugs and immunomodulators. Additionally, further studies are needed to fully understand the mechanism of action of Gly-Phe-NH2 and its potential use in the treatment of various diseases.

Scientific Research Applications

Gly-Phe-NH2 has been extensively studied for its potential use in scientific research. It has been shown to exhibit a wide range of biological activities, including analgesic, anti-inflammatory, and antinociceptive effects. It has also been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders.